Cas no 6531-84-6 (N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine)

• Product Name: N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine
• CAS No: 6531-84-6
• MF: C₁₉H₁₈N₄S
• MW: 334.438022136688
• CID: 1685473
• PubChem ID: 2901474
• Update Time: 2025-04-21

N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine
• 2-thiazolamine, N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-
• Oprea1_486387
• DTXSID50387676
• N-(2-ETHYLPHENYL)-4-{2-METHYLIMIDAZO[1,2-A]PYRIDIN-3-YL}-1,3-THIAZOL-2-AMINE
• STK051170
• SR-01000492547
• EU-0011463
• Oprea1_018820
• SCHEMBL23928397
• SR-01000492547-1
• AKOS000563667
• 6531-84-6
• AP-048/15173059

• Inchi： 1S/C19H18N4S/c1-3-14-8-4-5-9-15(14)21-19-22-16(12-24-19)18-13(2)20-17-10-6-7-11-23(17)18/h4-12H,3H2,1-2H3,(H,21,22)
• InChI Key： DCWDAVJFTGHVRG-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C(C)N=C3C=CC=CN23)N=C1NC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 334.12544
• Monoisotopic Mass: 334.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 42.22